Cas no 1026035-03-9 (N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine)

• Product Name: N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine
• CAS No: 1026035-03-9
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 4568518
• Update Time: 2025-06-22

N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine
• (NE)-N-(1-azabicyclo[3.2.1]octan-4-ylidene)hydroxylamine

• Inchi： 1S/C7H12N2O/c10-8-7-2-4-9-3-1-6(7)5-9/h6,10H,1-5H2/b8-7+
• InChI Key： BISSTFJMMIUKGD-BQYQJAHWSA-N
• SMILES： O/N=C1\CCN2CCC\1C2

Computed Properties

• Exact Mass: 140.094963g/mol
• Monoisotopic Mass: 140.094963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 140.18g/mol
• XLogP3: 0.1
• Topological Polar Surface Area: 35.8

Additional information on N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine

Introduction to N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine (CAS No. 1026035-03-9)

N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine, identified by the CAS number 1026035-03-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and molecular recognition. The unique framework of 1-azabicyclo[3.2.1]octan-4-ylidene provides a scaffold that can be exploited for the design of novel bioactive agents, offering a promising avenue for the development of therapeutics targeting various biological pathways.

The structural motif of N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine consists of a nitrogen-containing bicyclic system, which is a hallmark of many pharmacologically active compounds. The presence of a hydroxylamine group at the nitrogen position further enhances its reactivity, making it a versatile intermediate in organic synthesis and a potential candidate for further functionalization. This compound’s ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it particularly valuable in the design of small-molecule modulators.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine with various protein targets. Studies suggest that its rigid bicyclic core can effectively occupy binding pockets in enzymes and receptors, while the hydroxylamine group can engage in specific hydrogen bonding interactions. These insights have guided the optimization of analogs with improved affinity and selectivity, paving the way for the development of next-generation drugs.

In the realm of medicinal chemistry, the synthesis of N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine has been a subject of considerable interest due to its complex stereochemistry and functional diversity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to access this compound in high yield and purity. These advances have not only facilitated its study but also opened up new possibilities for the construction of more elaborate molecular architectures.

The pharmacological profile of N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine has been investigated in several preclinical studies, where it has shown promise as an inhibitor of key enzymes involved in inflammatory pathways. The compound’s ability to modulate these pathways suggests potential therapeutic applications in conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. Further research is ongoing to elucidate its mechanism of action and to evaluate its safety and efficacy in animal models.

One particularly exciting aspect of N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine is its potential as a scaffold for drug discovery platforms that leverage structure-based design principles. By incorporating this moiety into larger molecules, researchers can fine-tune physicochemical properties such as solubility, permeability, and metabolic stability, thereby enhancing drug-like characteristics. This approach has been successfully applied in several high-throughput screening campaigns, leading to the identification of novel lead compounds with therapeutic potential.

The synthesis and characterization of N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine have also contributed to our understanding of how structural features influence molecular recognition processes at the atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its conformational dynamics and interactions with biological targets. These structural insights are crucial for rational drug design and for optimizing compounds to achieve desired pharmacological outcomes.

As interest in targeted therapies continues to grow, compounds like N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine are becoming increasingly important tools for researchers exploring new frontiers in medicine. The unique combination of structural complexity and functional diversity makes it an attractive candidate for further exploration in both academic and industrial settings. Continued investigation into its properties and applications is likely to yield significant advancements in our ability to develop effective treatments for complex diseases.

In conclusion,N-{1-azabicyclo[3.2.1]octan-4-ylidene}hydroxylamine (CAS No., 1026035–03–9) represents a fascinating compound with broad implications for chemical biology and pharmaceutical science., Its intricate structure,, functional groups,,and potential applications make it a valuable asset in the quest for novel therapeutics., As research progresses,,the full therapeutic potential of this molecule is expected to become increasingly clear.,